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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for dyeing polyester

(PET) fibers with Disperse Red 11 (C.I. 62015), a common anthraquinone-based disperse dye

used in textile research and industry.[1][2][3] The methodologies outlined below are based on

the high-temperature exhaust dyeing method, which is a standard procedure for achieving

vibrant and durable coloration on hydrophobic synthetic fibers like polyester.[4][5]

Overview of Polyester Dyeing with Disperse Dyes
Disperse dyes are non-ionic, water-insoluble colorants that are finely ground and applied from

an aqueous dispersion. The dyeing mechanism for polyester involves the diffusion of these

small dye molecules from the water into the amorphous regions of the polyester fibers. This

process is significantly accelerated by high temperatures (typically 120-130°C) and pressure,

which swell the fibers and increase the kinetic energy of the dye molecules. A dispersing agent

is crucial to prevent the aggregation of dye particles in the dyebath.

Quantitative Data
The following tables summarize key quantitative parameters for dyeing polyester with Disperse
Red 11.

Table 1: Recommended Dyeing Parameters for Disperse Red 11 on Polyester
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Parameter Value Notes

Dye Concentration 1-3% (on weight of fabric)
Varies depending on the

desired shade depth.

pH of Dyebath 4.5 - 5.5
Maintained using acetic acid or

a buffer.

Dyeing Temperature 130°C
Optimal for dye diffusion into

polyester fibers.

Holding Time 30 - 60 minutes
Time at peak temperature to

ensure even dye penetration.

Reduction Clearing

Temperature
70 - 80°C

For removal of surface dye to

improve fastness.

Reduction Clearing Time 15 minutes
Standard duration for the

clearing process.

Table 2: Fastness Properties of Disperse Red 11 on Polyester

Fastness Property ISO Standard (Typical) Rating (1-5 or 1-8 Scale)

Light Fastness ISO 105-B02 5 (on a 1-8 Blue Wool Scale)

Washing Fastness ISO 105-C06
4-5 (on a 1-5 Grey Scale for

color change)

Perspiration Fastness ISO 105-E04 5 (on a 1-5 Grey Scale)

Ironing Fastness ISO 105-X11 4-5 (on a 1-5 Grey Scale)

Staining (during washing) ISO 105-C06
3 (on a 1-5 Grey Scale for

staining)

Experimental Protocols
The following are detailed protocols for the dyeing of polyester fibers with Disperse Red 11
using the high-temperature exhaust method.
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Materials and Reagents
Polyester fabric (scoured)

Disperse Red 11

Dispersing agent

Acetic acid (to adjust pH)

Sodium hydrosulfite (for reduction clearing)

Sodium hydroxide (for reduction clearing)

Deionized or softened water

Experimental Workflow Diagram
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Caption: Workflow for dyeing polyester with Disperse Red 11.

Detailed Protocol Steps
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Fabric Preparation:

Begin with scoured polyester fabric to ensure the removal of any oils, finishes, or dirt that

could interfere with dyeing.

A recommended method is alkaline scouring with a detergent and soda ash.

Dye Bath Preparation:

Prepare a paste of the required amount of Disperse Red 11 and a dispersing agent.

Add this paste to the dye bath containing softened or deionized water.

Add a leveling agent if necessary to promote uniform dyeing.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dyeing Process (High-Temperature Exhaust Method):

Place the polyester fabric into the high-temperature, high-pressure dyeing machine.

Add the prepared dye bath.

Gradually raise the temperature of the dye bath to 130°C over a period of 30-40 minutes.

Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation.

After the holding time, slowly cool the dye bath down to 80°C before draining.

Post-Dyeing Reduction Clearing:

Prepare a solution containing 1-2 g/L of sodium hydrosulfite and 1-2 g/L of sodium

hydroxide.

Treat the dyed fabric in this solution at 70-80°C for 15 minutes. This step removes any

unfixed dye from the fiber surface, which is crucial for improving wash and rubbing

fastness.

Thoroughly rinse the fabric with hot and then cold water.
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Neutralize the fabric with a dilute solution of acetic acid if necessary.

Finally, dry the dyed fabric.

Logical Relationships in the Dyeing Process
The success of dyeing polyester with disperse dyes is dependent on the interplay of several

key factors. The following diagram illustrates these relationships.
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Caption: Key factor relationships in disperse dyeing of polyester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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